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Compound of Interest

Compound Name: 3,5,5-Trimethyl-2-hexene

Cat. No.: B12647011

For researchers, scientists, and drug development professionals, the proper disposal of
chemical waste is paramount to ensuring laboratory safety and environmental protection. This
guide provides essential, immediate safety and logistical information for the proper disposal of
3,5,5-Trimethyl-2-hexene, a flammable liquid. Adherence to these procedures is critical to
minimize risks and comply with regulations.

Immediate Safety and Handling Precautions

Before handling 3,5,5-Trimethyl-2-hexene, it is crucial to be aware of its potential hazards.
While a specific Safety Data Sheet (SDS) for 3,5,5-Trimethyl-2-hexene is not readily available,
data from its isomers, such as 3,5,5-trimethyl-1-hexene, indicate that it is a flammable liquid
and may be harmful if swallowed or inhaled.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles.

o Hand Protection: Wear protective gloves (e.qg., nitrile rubber).

» Skin and Body Protection: Wear impervious clothing and ensure a safety shower and eye
wash station are accessible.

» Respiratory Protection: Use in a well-ventilated area. If ventilation is inadequate, use a
suitable respirator.
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Handling:

Keep away from heat, sparks, open flames, and hot surfaces.[1]

e No smoking in the vicinity of the chemical.[1]

e Ground and bond containers and receiving equipment to prevent static discharge.[1]
» Use explosion-proof electrical, ventilating, and lighting equipment.[1]

e Use only non-sparking tools.

» Avoid breathing vapors or mist.[2]

e Avoid contact with skin and eyes.

Quantitative Data Summary

The following table summarizes key quantitative data for 3,5,5-trimethyl-1-hexene, a close
isomer of 3,5,5-Trimethyl-2-hexene. This information is provided as a reference for
understanding the general properties of this class of compounds.

Property Value
Molecular Formula CoH1s
Molecular Weight 126.24 g/mol
Appearance Colorless liquid
Boiling Point 119 °C

Flash Point 25°C

Specific Gravity 0.72

Step-by-Step Disposal Protocol

The proper disposal of 3,5,5-Trimethyl-2-hexene must be carried out in accordance with local,
state, and federal regulations. The following is a general procedural workflow for its disposal.
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Experimental Protocol:
» Waste Collection:

o Collect waste 3,5,5-Trimethyl-2-hexene in its original container or a designated,
compatible, and properly labeled waste container.[2]

o Do not mix with other waste materials.[2]
o Keep the container tightly closed.
e Labeling:

o Clearly label the waste container with the chemical name ("3,5,5-Trimethyl-2-hexene")
and appropriate hazard symbols (e.g., "Flammable Liquid").

e Storage:

o Store the waste container in a cool, dry, and well-ventilated area, away from sources of
ignition.

o The storage area should be designed for flammable liquids.
e Disposal:

o Dispose of the contents and container in accordance with all applicable local, regional,
national, and international regulations.[2]

o This typically involves arranging for collection by a licensed hazardous waste disposal
company.

o Do not dispose of the chemical down the drain or in household garbage.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 3,5,5-Trimethyl-2-
hexene.
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Caption: Disposal workflow for 3,5,5-Trimethyl-2-hexene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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